5-fluoro-1,2-dimethyl-1H-benzo[d]imidazole

• IUPAC Name: 5-fluoro-1,2-dimethylbenzimidazole
• InChI: InChI=1S/C9H9FN2/c1-6-11-8-5-7(10)3-4-9(8)12(6)2/h3-5H,1-2H3
• InChI Key: AFTQXYDYLRSDIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)F
• Molecular Formula: C9H9FN2
• Molecular Weight: 164.18 g/mol

Description

5-fluoro-1,2-dimethyl-1H-benzo[d]imidazole is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is an amphoteric in nature i.e., it shows both acidic and basic properties.

Mechanism of Action

Microtubule Targeting Agents (MTAs) induce cell death through mitotic arrest, preferentially affecting rapidly dividing cancer cells over slowly proliferating normal cells. Previously, it was shown that Methyl 2- (-5-fluoro-2-hydroxyphenyl)-1H-benzo [d]imidazole-5-carboxylate (MBIC) acts as a potential MTA.

Safety and Hazards

The safety data sheet for a similar compound, 5-Bromo-1,2-dimethyl-1H-imidazole, indicates that it causes serious eye damage and is harmful if swallowed. It also causes severe skin burns and eye damage.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities. There are different examples of commercially available drugs in the market which contains 1,3-diazole ring. This suggests that 5-fluoro-1,2-dimethyl-1H-benzo[d]imidazole and its derivatives could have potential applications in the development of new drugs.